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Compound of Interest

Compound Name: 3-Amino-2-pyrazinecarboxylic acid

Cat. No.: B021745 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the fundamental molecular properties of 3-
Amino-2-pyrazinecarboxylic acid, a compound of interest in various research and

development domains. The information presented herein is intended to serve as a foundational

reference for professionals engaged in chemical synthesis, pharmaceutical formulation, and

related scientific disciplines.

Core Molecular Data
The essential physicochemical properties of 3-Amino-2-pyrazinecarboxylic acid are

summarized in the table below. This data is critical for experimental design, analytical method

development, and chemical structure elucidation.

Property Value Citations

Molecular Formula C5H5N3O2 [1][2][3]

Molecular Weight 139.11 g/mol [1][2][3]

CAS Number 5424-01-1 [1][2]
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Detailed experimental protocols for the determination of molecular weight and formula, such as

those utilized to establish the data above, typically involve a combination of mass spectrometry

and elemental analysis.

1. Mass Spectrometry for Molecular Weight Determination:

Methodology: High-resolution mass spectrometry (HRMS) is employed to accurately

determine the mass-to-charge ratio (m/z) of the parent ion.

Instrumentation: A time-of-flight (TOF) or Orbitrap mass analyzer is calibrated using a known

standard.

Sample Preparation: The compound is dissolved in a suitable solvent (e.g., methanol,

acetonitrile) and introduced into the ion source, often using electrospray ionization (ESI).

Data Analysis: The resulting mass spectrum is analyzed to identify the peak corresponding to

the protonated molecule [M+H]+ or other adducts. The precise mass is used to confirm the

molecular weight.

2. Elemental Analysis for Molecular Formula Confirmation:

Methodology: Combustion analysis is used to determine the percentage composition of

carbon (C), hydrogen (H), and nitrogen (N).

Instrumentation: A CHN elemental analyzer is used.

Procedure: A precisely weighed sample of the compound is combusted in a high-

temperature furnace in the presence of excess oxygen. The resulting combustion gases

(CO2, H2O, N2) are separated by gas chromatography and quantified by a thermal

conductivity detector.

Data Analysis: The percentage composition of each element is calculated and used to derive

the empirical formula, which is then reconciled with the molecular weight from mass

spectrometry to confirm the molecular formula.

Logical Relationship Diagram

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the fundamental relationship between the chemical compound

and its core molecular identifiers.
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Figure 1: Relationship between chemical name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scbt.com [scbt.com]

2. 3-Amino-2-pyrazinecarboxylic acid | C5H5N3O2 | CID 72656 - PubChem
[pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b021745?utm_src=pdf-body-img
https://www.benchchem.com/product/b021745?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/3-amino-2-pyrazinecarboxylic-acid-5424-01-1
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-2-pyrazinecarboxylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-2-pyrazinecarboxylic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. calpaclab.com [calpaclab.com]

To cite this document: BenchChem. [An In-Depth Technical Guide on 3-Amino-2-
pyrazinecarboxylic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b021745#3-amino-2-pyrazinecarboxylic-acid-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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